molecular formula C10H6Cl3N3O B586280 Anagrelide trichloro derivative CAS No. 1092352-99-2

Anagrelide trichloro derivative

Cat. No. B586280
CAS RN: 1092352-99-2
M. Wt: 290.528
InChI Key: QCMDDIIKBFVZSY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Anagrelide trichloro derivative is a chemical compound with the CAS number 1092352-99-2 . Its chemical name is 6,7,8-Trichloro-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one . It is also known by the synonym 8-Chloro Anagrelide .


Molecular Structure Analysis

The molecular formula of Anagrelide trichloro derivative is C10H6Cl3N3O . The molecular weight is 290.5 . The structure can be represented by the SMILES notation: O=C1NC2=NC3=C(C(Cl)=C(Cl)C(Cl)=C3)CN2C1 .

Scientific Research Applications

Essential Thrombocythemia Treatment

8-Chloro Anagrelide is primarily used in the treatment of essential thrombocythemia (ET), a condition characterized by the overproduction of platelets. It acts as a cytoreductive therapy, effectively reducing platelet counts and mitigating the risk of thrombohemorrhagic events . In Japan, it has been studied as a second-line treatment for high-risk patients intolerant or refractory to first-line therapies .

Platelet Count Reduction in Myeloproliferative Neoplasms

The compound is also indicated for use in myeloproliferative neoplasms, where it helps lower dangerously elevated platelet levels. Its mechanism of action involves the inhibition of phosphodiesterase activity, particularly phosphodiesterase-III, which leads to decreased platelet production in the bone marrow .

Chronic Myeloid Leukemia

Anagrelide has been utilized in the treatment of chronic myeloid leukemia (CML). While not the primary treatment, it serves as an adjunct therapy to control platelet counts in patients suffering from CML, providing symptomatic relief and preventing complications associated with high platelet numbers .

Pharmacological Agent in Platelet Level Management

Chemically identified as a potent pharmacological agent, 8-Chloro Anagrelide is recognized for its capacity to significantly reduce blood platelet levels. This property is crucial for managing conditions like essential thrombocytosis, where platelet levels need to be controlled to prevent thrombotic events .

Drug Metabolism and Pharmacokinetics Studies

The compound’s role extends to drug metabolism and pharmacokinetics studies. Its unique chemical structure and properties make it a subject of interest in understanding how drugs are metabolized and processed within the body, which is essential for the development of safe and effective medications .

Future Directions

While specific future directions for Anagrelide trichloro derivative are not mentioned, Anagrelide is being studied for its efficacy and safety in cytoreduction therapy-naïve essential thrombocythemia (ET) patients . This suggests potential future research directions for Anagrelide trichloro derivative as well.

properties

IUPAC Name

6,7,8-trichloro-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H6Cl3N3O/c11-5-1-6-4(8(12)9(5)13)2-16-3-7(17)15-10(16)14-6/h1H,2-3H2,(H,14,15,17)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QCMDDIIKBFVZSY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2=C(C(=C(C=C2N=C3N1CC(=O)N3)Cl)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H6Cl3N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20148852
Record name Anagrelide trichloro derivative
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20148852
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Anagrelide trichloro derivative

CAS RN

1092352-99-2
Record name 6,7,8-Trichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1092352-99-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Anagrelide trichloro derivative
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1092352992
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Anagrelide trichloro derivative
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20148852
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 8-CHLOROANAGRELIDE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4AZ855T0I6
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.